Cas no 2649033-04-3 (5-chloro-4-(2-isocyanatopropan-2-yl)-1,3-dimethyl-1H-pyrazole)

• Product Name: 5-chloro-4-(2-isocyanatopropan-2-yl)-1,3-dimethyl-1H-pyrazole
• CAS No: 2649033-04-3
• MF: C₉H₁₂ClN₃O
• MW: 213.664080619812
• CID: 6030235
• PubChem ID: 165977719
• Update Time: 2025-05-25

5-chloro-4-(2-isocyanatopropan-2-yl)-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-(2-isocyanatopropan-2-yl)-1,3-dimethyl-1H-pyrazole
• 2649033-04-3
• EN300-1978226

• Inchi： 1S/C9H12ClN3O/c1-6-7(8(10)13(4)12-6)9(2,3)11-5-14/h1-4H3
• InChI Key： SJAVJMZNTOXWQT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)C(C)(C)N=C=O

Computed Properties

• Exact Mass: 213.0668897g/mol
• Monoisotopic Mass: 213.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.2Ų

Additional information on 5-chloro-4-(2-isocyanatopropan-2-yl)-1,3-dimethyl-1H-pyrazole

Comprehensive Overview of 5-chloro-4-(2-isocyanatopropan-2-yl)-1,3-dimethyl-1H-pyrazole (CAS No. 2649033-04-3)

5-chloro-4-(2-isocyanatopropan-2-yl)-1,3-dimethyl-1H-pyrazole (CAS No. 2649033-04-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique pyrazole backbone and isocyanate functional group, serves as a versatile building block for synthesizing advanced molecules. Its molecular structure combines a chloro-substituted pyrazole with a tertiary isocyanate moiety, making it a valuable intermediate for designing targeted bioactive agents.

The growing interest in heterocyclic compounds like 5-chloro-4-(2-isocyanatopropan-2-yl)-1,3-dimethyl-1H-pyrazole stems from their applications in drug discovery and crop protection. Researchers are increasingly exploring its potential as a precursor for small-molecule inhibitors and polymer crosslinkers, aligning with trends in personalized medicine and sustainable materials. Its CAS No. 2649033-04-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the key advantages of this compound lies in its modular reactivity. The isocyanate group enables facile conjugation with amines or alcohols, while the chloropyrazole core offers sites for further functionalization. Such properties make it ideal for creating highly selective ligands or bioconjugates, addressing current demands for precision therapeutics. Recent publications highlight its role in developing kinase inhibitors, a hot topic in oncology research.

From an industrial perspective, 5-chloro-4-(2-isocyanatopropan-2-yl)-1,3-dimethyl-1H-pyrazole is synthesized under controlled conditions to ensure high purity, a critical factor for pharmaceutical applications. Analytical techniques like HPLC and NMR are employed to verify its structural integrity, as impurities could compromise downstream applications. This aligns with the industry's focus on Quality by Design (QbD) principles.

Environmental considerations also play a role in its utilization. The compound's stability and low ecotoxicity profile make it suitable for green chemistry initiatives, a trending topic in regulatory discussions. Researchers are investigating its degradation pathways to ensure compliance with REACH and other global standards.

In material science, the isocyanate functionality of CAS 2649033-04-3 facilitates the development of polyurethane hybrids with enhanced thermal resistance—a property highly sought after in aerospace and electronics coatings. This connects with searches for "high-performance polymers" and "smart materials" in scientific literature.

Future directions for this compound include exploration in catalysis and supramolecular chemistry, where its steric effects could enable novel reaction pathways. As synthetic methodologies advance, 5-chloro-4-(2-isocyanatopropan-2-yl)-1,3-dimethyl-1H-pyrazole may emerge as a cornerstone for next-generation functional materials.